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Compound of Interest

Compound Name: (R)-Diethyl 2-hydroxysuccinate

Cat. No.: B122862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for (R)-
Diethyl 2-hydroxysuccinate (CAS No. 7554-28-1). The information is intended to support

laboratory personnel in the safe use of this compound in research and development settings.

Chemical Identification and Physical Properties
(R)-Diethyl 2-hydroxysuccinate is a chiral ester with the molecular formula C8H14O5.[1][2]

The following table summarizes its key physical and chemical properties.

Property Value Reference

Molecular Weight 190.19 g/mol [1][2]

Appearance Clear Colourless Oil [1]

Boiling Point 80 °C @ 8 x 10-3 Torr [1]

Flash Point 85.0 °C [1]

Density 1.1 ± 0.1 g/cm3 [1]

Refractive Index 1.446 [1]

Hazard Identification and GHS Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b122862?utm_src=pdf-interest
https://www.benchchem.com/product/b122862?utm_src=pdf-body
https://www.benchchem.com/product/b122862?utm_src=pdf-body
https://www.benchchem.com/product/b122862?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock20848-d-malicaciddiethylester.html
https://www.bldpharm.com/products/7554-28-1.html
https://www.echemi.com/products/pid_Rock20848-d-malicaciddiethylester.html
https://www.bldpharm.com/products/7554-28-1.html
https://www.echemi.com/products/pid_Rock20848-d-malicaciddiethylester.html
https://www.echemi.com/products/pid_Rock20848-d-malicaciddiethylester.html
https://www.echemi.com/products/pid_Rock20848-d-malicaciddiethylester.html
https://www.echemi.com/products/pid_Rock20848-d-malicaciddiethylester.html
https://www.echemi.com/products/pid_Rock20848-d-malicaciddiethylester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on available data for similar compounds, (R)-Diethyl 2-hydroxysuccinate should be

handled with care. The GHS classification for a closely related compound, Diethyl 2,3-

diisopropylsuccinate, indicates potential for acute oral toxicity, skin irritation, serious eye

irritation, and respiratory tract irritation.[3]

GHS Pictogram (based on related compounds):

GHS07[4]

Signal Word (based on related compounds):

Warning[4]

Hazard Statements (based on related compounds):

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements (based on related compounds):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P337+P313: If eye irritation persists: Get medical advice/attention.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Engineering Controls
Work with (R)-Diethyl 2-hydroxysuccinate should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Ensure that safety showers and eyewash stations are readily accessible.[6]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling this compound:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.[7]

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene).[5][7]

Skin and Body Protection
A flame-resistant lab coat, full-length pants, and

closed-toe shoes.[5][7]

Respiratory Protection

If working outside of a fume hood or if vapors

are expected to be generated, a respirator may

be required.[5]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

halogens.[7]
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Protect from light and moisture.[6]

Accidental Release and First Aid Measures
A clear and practiced emergency response plan is essential.

Accidental Release Measures
In the event of a spill, the following workflow should be followed:
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Figure 1: Chemical Spill Response Workflow
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First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation develops.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][6]

Toxicological Information
Specific toxicological data for (R)-Diethyl 2-hydroxysuccinate is not readily available. The

toxicological properties have not been fully investigated. The information below is based on

data from similar compounds and should be used as a guide for safe handling.
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Toxicity Metric Value Species Route Reference

Acute Oral

Toxicity (related

compound)

Harmful if

swallowed

(Category 4)

N/A Oral [3]

Skin

Corrosion/Irritatio

n (related

compound)

Causes skin

irritation

(Category 2)

N/A Dermal [3]

Serious Eye

Damage/Irritation

(related

compound)

Causes serious

eye irritation

(Category 2A)

N/A Ocular [3]

STOT-Single

Exposure

(related

compound)

May cause

respiratory

irritation

(Category 3)

N/A Inhalation [3]

Carcinogenicity

No component of

this product

present at levels

greater than or

equal to 0.1% is

identified as a

probable,

possible or

confirmed human

carcinogen by

IARC, ACGIH,

NTP, or OSHA.

N/A N/A [3]

Experimental Protocol: General Safety Assessment
in a Research Setting
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For novel or under-characterized compounds like (R)-Diethyl 2-hydroxysuccinate, a

systematic safety assessment is crucial before widespread use. The following diagram outlines

a general workflow for such an assessment.
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Figure 2: General Safety Assessment Workflow for a Novel Research Chemical
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Disclaimer: This guide is intended for informational purposes only and does not constitute a

comprehensive safety manual. All laboratory personnel should be thoroughly trained in

chemical safety and handling procedures. Always consult the most up-to-date Safety Data

Sheet (SDS) for any chemical before use and follow all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

